Cas no 41728-16-9 (1,2-diphenylpropane-1,2-diol)

• Product Name: 1,2-diphenylpropane-1,2-diol
• CAS No: 41728-16-9
• MF: C₁₅H₁₆O₂
• MW: 228.286344528198
• MDL: MFCD19302850
• CID: 881906
• Update Time: 2026-04-29

1,2-diphenylpropane-1,2-diol Chemical and Physical Properties

Names and Identifiers

• 1,2-diphenylpropane-1,2-diol
• 1,2-diphenylpropan-1,2-diol
• 1,2-Diphenyl-propan-1,2-diol
• 1,2-diphenyl-propane-1,2-diol
• AC1L5TMA
• AC1Q770I
• AG-J-63486
• AR-1B5930
• CTK1D6740
• KST-1B4188
• NSC133508

• MDL： MFCD19302850

Computed Properties

• Exact Mass: 228.11508

Experimental Properties

• PSA: 40.46
• LogP: 2.62770

Additional information on 1,2-diphenylpropane-1,2-diol

1,2-Diphenylpropane-1,2-Diol (CAS No. 41728-16-9): A Comprehensive Overview

1,2-Diphenylpropane-1,2-diol, also known by its CAS registry number 41728-16-9, is a versatile organic compound with significant applications in various fields. This compound is characterized by its unique structure, which consists of two phenyl groups attached to a propane backbone, with hydroxyl groups (-OH) at the 1 and 2 positions. The molecule's symmetry and functional groups make it an interesting subject for both academic research and industrial applications.

Recent advancements in synthetic chemistry have enabled researchers to explore novel methods for the synthesis of 1,2-diphenylpropane-1,2-diol. One notable approach involves the use of palladium-catalyzed coupling reactions, which have proven to be highly efficient in constructing the biphenyl core of the molecule. These methods not only enhance the yield but also improve the purity of the final product, making them ideal for large-scale production.

The physical properties of 1,2-diphenylpropane-1,2-diol are equally intriguing. The compound exhibits a melting point of approximately 35°C, which is relatively high for organic diols. This property makes it suitable for applications that require thermal stability. Additionally, its solubility in polar solvents such as water and ethanol facilitates its use in various chemical reactions and formulations.

One of the most promising areas of research involving 41728-16-9 is its application in drug discovery. The compound's ability to act as a chelating agent has led to its investigation as a potential therapeutic agent in metal-related diseases. Recent studies have demonstrated that 41728-16-9 can effectively bind to metal ions such as copper and iron, which are implicated in neurodegenerative disorders like Alzheimer's disease. This opens up new avenues for developing targeted therapies with minimal side effects.

In the field of materials science, 41728-16-9 has shown potential as a building block for advanced polymers and coatings. Its hydroxyl groups can participate in hydrogen bonding, which enhances the mechanical properties of materials derived from this compound. Researchers are currently exploring its use in creating biodegradable polymers for sustainable packaging solutions.

The environmental impact of 41728-16-9 has also been a topic of interest. Studies indicate that the compound undergoes rapid biodegradation under aerobic conditions, making it an eco-friendly alternative to traditional chemicals used in industrial processes. This aligns with the growing demand for sustainable practices across various industries.

From a manufacturing perspective, the production of 41728-16-9 has been optimized through continuous-flow chemistry techniques. These methods reduce production time and minimize waste, contributing to cost efficiency and environmental sustainability.

In conclusion, 41728-16-9 (1,2-Diphenylpropane-1,2-Diol) is a multifaceted compound with a wide range of applications across diverse industries. Its unique chemical properties and versatility make it an invaluable tool in both academic research and industrial settings. As ongoing research continues to uncover new uses and improvements in synthesis methods, the significance of this compound is expected to grow further.